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Compound of Interest

Compound Name: Dihydroethidium

Cat. No.: B1670597 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
Dihydroethidium (DHE) is a widely utilized fluorescent probe for the detection of intracellular

reactive oxygen species (ROS), particularly superoxide (O₂•⁻).[1][2] As a cell-permeant dye,

DHE is a valuable tool in studying oxidative stress and its role in various physiological and

pathological processes, including inflammation, cardiovascular disease, and cancer biology.[2]

[3] Upon reaction with superoxide, DHE is oxidized to specific fluorescent products that

intercalate with DNA, providing a signal that can be quantified using fluorescence microscopy,

flow cytometry, or a microplate reader.[4] This document provides a detailed protocol for the

use of DHE in cultured cells.

Mechanism of Action
Dihydroethidium itself exhibits a low level of blue fluorescence in the cytoplasm. Once inside

the cell, it can be oxidized by superoxide to form a specific red fluorescent product, 2-

hydroxyethidium (2-OH-E⁺). This product then intercalates with nuclear DNA, which

significantly enhances its fluorescence. DHE can also undergo non-specific oxidation by other

ROS to form ethidium (E⁺), which also fluoresces red upon binding to DNA. While the

fluorescence spectra of 2-OH-E⁺ and E⁺ are very similar, making them difficult to distinguish
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with standard filter sets, the total red fluorescence is commonly used as a measure of total

ROS, with a significant portion attributed to superoxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. High Throughput Screening Assessment of Reactive Oxygen Species (ROS) Generation
using Dihydroethidium (DHE) Fluorescence Dye - PMC [pmc.ncbi.nlm.nih.gov]

2. Video: Author Spotlight: High-Throughput Measurement of Intracellular ROS Levels in
Hepatocellular Lines [jove.com]

3. Measurement of Reactive Oxygen Species (ROS) and Mitochondrial ROS in AMPK
Knockout Mice Blood Vessels - PMC [pmc.ncbi.nlm.nih.gov]

4. sm.unife.it [sm.unife.it]

To cite this document: BenchChem. [Application Notes: Dihydroethidium (DHE) Staining for
Superoxide Detection in Cultured Cells]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670597#dihydroethidium-staining-protocol-for-
cultured-cells]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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